Cas no 148731-67-3 ((S)-2-Chloroacetyl-2-demethyl Thiocolchicine)

• Product Name: (S)-2-Chloroacetyl-2-demethyl Thiocolchicine
• CAS No: 148731-67-3
• MF: C₂₃H₂₄ClNO₆S
• MW: 477.957764625549
• CID: 153965
• PubChem ID: 132849
• Update Time: 2025-04-19

(S)-2-Chloroacetyl-2-demethyl Thiocolchicine Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro-,(7S)-7-(acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-2-ylester (9CI)
• 2-chloroacetyl-2-demethylthiocolchicine
• (S)-2-Chloroacetyl-2-demethyl Thiocolchicine
• Acetic acid, chloro-,(7S)-7-(acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-o...
• Acetic acid, chloro-,(7S)-7-(acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-2-ylester (9
• (7S)-7-(acetylamino)-1,3-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-2-yl chloroacetate
• (S)-7-(Acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-2-yl chloroacetate
• 2-Catc
• Acetic acid, chloro-, 7-(acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-2-yl ester, (S)-
• Chloroacetic Acid (7S)-7-(AcetylaMino)-5,6,7,9-tetrahydro-1,3-diMethoxy-10-(Methylthio)-9-oxobenzo[a]heptalen-2-yl Ester
• DTXSID10933471
• 148731-67-3
• [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate
• Acetic acid, chloro-, (7S)-7-(acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-2-yl ester (9CI)
• N-{2-[(Chloroacetyl)oxy]-1,3-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl}ethanimidic acid

• Inchi： 1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(29-2)22(31-20(28)11-24)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1
• InChI Key： WEFSQURXCINXNO-INIZCTEOSA-N
• SMILES： ClCC(=O)OC1C(=CC2=C(C=1OC)C1=CC=C(C(C=C1[C@H](CC2)NC(C)=O)=O)SC)OC

Computed Properties

• Exact Mass: 463.12200
• Monoisotopic Mass: 477.1012864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 245-250°C dec.
• PSA: 99.16000
• LogP: 4.58480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones